1-[(E)-2-(benzenesulfonyl)ethenyl]-4-methylbenzene

• CAS No.: 30166-88-2
• Molecular Formula: C15H14O2S
• Molecular Weight: 258.3 g/mol
• IUPAC Name: 1-[(E)-2-(benzenesulfonyl)ethenyl]-4-methylbenzene
• InChI: InChI=1S/C15H14O2S/c1-13-7-9-14(10-8-13)11-12-18(16,17)15-5-3-2-4-6-15/h2-12H,1H3/b12-11+
• InChI Key: RBZQTVKSCWMGMH-VAWYXSNFSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)C2=CC=CC=C2
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)C2=CC=CC=C2

Description

1-[(E)-2-(benzenesulfonyl)ethenyl]-4-methylbenzene is an organic compound that features a benzene ring substituted with a benzenesulfonyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(E)-2-(benzenesulfonyl)ethenyl]-4-methylbenzene typically involves electrophilic aromatic substitution reactions. One common method is the Friedel-Crafts alkylation, where a benzene ring is alkylated using an alkyl halide in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃) . Another method involves the sulfonation of benzene using sulfur trioxide (SO₃) or chlorosulfonic acid (HSO₃Cl) to introduce the benzenesulfonyl group .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, starting from readily available benzene derivatives. The process typically includes sulfonation, alkylation, and subsequent purification steps to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-[(E)-2-(benzenesulfonyl)ethenyl]-4-methylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like bromine (Br₂) in the presence of iron(III) bromide (FeBr₃) for bromination, or nitric acid (HNO₃) and sulfuric acid (H₂SO₄) for nitration.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfone derivatives, while substitution reactions can introduce various functional groups onto the benzene ring .

Scientific Research Applications

1-[(E)-2-(benzenesulfonyl)ethenyl]-4-methylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(E)-2-(benzenesulfonyl)ethenyl]-4-methylbenzene involves its interaction with molecular targets through electrophilic aromatic substitution. The benzenesulfonyl group can act as an electron-withdrawing group, influencing the reactivity of the benzene ring and directing subsequent reactions . The compound’s effects are mediated through its interactions with specific molecular pathways and targets, depending on the context of its application .

Comparison with Similar Compounds

Similar Compounds

1,1-Bis(phenylsulfonyl)ethylene: Another compound with similar structural features, containing two benzenesulfonyl groups attached to an ethylene moiety.

1-(Benzenesulfonyl)ethenylsulfonylbenzene: A compound with a similar sulfonyl group arrangement but different substitution pattern.

Uniqueness

1-[(E)-2-(benzenesulfonyl)ethenyl]-4-methylbenzene is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for targeted applications in research and industry .